Cas no 209223-84-7 (1-(2-Bromophenyl)-2-methylpropan-1-one)

• Product Name: 1-(2-Bromophenyl)-2-methylpropan-1-one
• CAS No: 209223-84-7
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 1397186
• PubChem ID: 20378222
• Update Time: 2025-11-02

1-(2-Bromophenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-bromophenyl)-2-methyl-
• 1-(2-bromophenyl)-2-methylpropan-1-one
• N13960
• A1-29978
• ZFCRURYZCFPFMG-UHFFFAOYSA-N
• o-Bromoisobutyrophenone
• ZB0647
• EN300-1231752
• bromophenyl isopropyl ketone
• SCHEMBL2360603
• DTXSID30606418
• CS-0308521
• AKOS010994611
• Z851790218
• 209223-84-7
• 1-(2-Bromophenyl)-2-methylpropan-1-one

• Inchi： 1S/C10H11BrO/c1-7(2)10(12)8-5-3-4-6-9(8)11/h3-7H,1-2H3
• InChI Key： ZFCRURYZCFPFMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(C)C)=O

Computed Properties

• Exact Mass: 225.99933
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2-Bromophenyl)-2-methylpropan-1-one

1-(2-Bromophenyl)-2-methylpropan-1-one: A Versatile Synthetic Intermediate in Medicinal Chemistry

1-(2-Bromophenyl)-2-methylpropan-1-one, also known by its CAS number 209223-84-7, represents a pivotal compound in the field of medicinal chemistry. This molecule, characterized by its bromo-substituted phenyl group and a methyl-substituted propanone core, has attracted significant attention due to its potential applications in drug discovery and organic synthesis. Recent advancements in synthetic methodologies and biological evaluations have further solidified its role as a critical intermediate in the development of novel therapeutics.

The structural features of 1-(2-Bromophenyl)-2-methylpropan-1-one are particularly noteworthy. The bromophenyl group introduces electrophilic properties, while the propanone moiety provides a versatile platform for functional group modifications. These characteristics make it an ideal candidate for the synthesis of diverse pharmacologically relevant compounds. Recent studies have demonstrated its utility in the preparation of derivatives with enhanced biological activity, particularly in the context of anti-inflammatory and antitumor agents.

One of the most promising applications of 1-(2-Bromophen,yl)-2-methylpropan-1-one lies in its role as a building block for the development of small-molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted its use in the synthesis of a novel class of kinase inhibitors. The researchers utilized 1-(2-Bromophenyl)-2-methylpropan-1-one as a key intermediate to generate compounds with potent inhibitory activity against the Aurora B kinase, a target implicated in various cancers. This application underscores the compound's potential in the design of targeted therapies.

Another area of interest is the exploration of 1-(2-Bromophenyl)-2-methylpropan-1-one in the context of drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews investigated its incorporation into prodrug formulations aimed at improving the bioavailability of hydrophobic therapeutic agents. The study demonstrated that derivatives of 1-(2-Bromophenyl)-2-methylpropan-1-one could effectively enhance the solubility and stability of active pharmaceutical ingredients, thereby optimizing their therapeutic efficacy.

From a synthetic perspective, the preparation of 1-(2-Bromophenyl)-2-methylpropan-1-one has been the subject of several innovative approaches. A 2023 paper in Organic Letters reported a one-pot synthesis method that significantly reduced the number of steps required to produce this compound. This advancement not only improves the efficiency of its synthesis but also reduces the environmental impact associated with traditional multi-step processes. The method involves the coupling of a brominated phenyl derivative with a methyl ketone precursor, followed by a controlled oxidation step to yield the final product.

Furthermore, the biological activity of 1-(2-Bromophenyl)-2-methylpropan-1-one has been extensively evaluated in recent years. A 2024 study published in ACS Chemical Biology investigated its potential as an antitumor agent. The researchers found that certain derivatives of this compound exhibited significant cytotoxicity against a panel of cancer cell lines, including breast and lung cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis through the modulation of key signaling pathways involved in cell survival.

Another notable application of 1-(2-Bromophenyl)-2-methylpropan-1-one is its use in the development of anti-inflammatory agents. A 2023 study in Journal of Inflammation Research explored its role in the synthesis of COX-2 inhibitors. The study demonstrated that derivatives of this compound could effectively inhibit the activity of cyclooxygenase-2, a key enzyme involved in the production of inflammatory mediators. This finding highlights the potential of 1-(2-Bromophenyl)-2-methylpropan-1-one as a scaffold for the design of next-generation anti-inflammatory drugs.

The versatility of 1-(2-Bromophenyl)-2-methylpropan-1-one is further exemplified by its application in the synthesis of metal-based complexes with potential therapeutic applications. A 2024 paper in Coordination Chemistry Reviews reported the use of this compound as a ligand in the preparation of platinum-based anticancer agents. The study found that the resulting complexes exhibited enhanced antitumor activity compared to traditional cisplatin derivatives, suggesting that 1-(2-Bromophenyl)-2-methylpropan-1-one could serve as a valuable platform for the development of novel metal-based therapeutics.

Despite its promising applications, the use of 1-(2-Bromophenyl)-2-methylpropan-1-one in medicinal chemistry is not without challenges. One of the primary concerns is the potential for side effects associated with its derivatives. A 2023 review in Drug Safety highlighted the importance of optimizing the chemical structure of compounds derived from this scaffold to minimize toxicity while maintaining therapeutic efficacy. This underscores the need for continued research into the pharmacological properties of 1-(2-Bromophenyl)-2-methylpropan-1-one and its derivatives.

In conclusion, 1-(2-Bromophenyl)-2-methylpropan-1-one (CAS 209223-84-7) stands as a cornerstone in the field of medicinal chemistry. Its unique structural features and synthetic versatility have enabled its application in the development of a wide range of therapeutics, from kinase inhibitors to anti-inflammatory agents. As research continues to uncover new possibilities, the compound is poised to play an even more significant role in the future of drug discovery and development.